Cas no 872621-62-0 (2,6-difluoro-N-(5-{(naphthalen-1-yl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide)

• Product Name: 2,6-difluoro-N-(5-{(naphthalen-1-yl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide
• CAS No: 872621-62-0
• MF: C₂₁H₁₅F₂N₃O₂S
• MW: 411.424510240555
• CID: 6418694
• PubChem ID: 7205308
• Update Time: 2025-05-23

2,6-difluoro-N-(5-{(naphthalen-1-yl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-(5-{(naphthalen-1-yl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide
• 2,6-difluoro-N-[[5-(naphthalen-1-ylmethylsulfanyl)-1,3,4-oxadiazol-2-yl]methyl]benzamide
• 2,6-difluoro-N-((5-((naphthalen-1-ylmethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide
• F1885-0715
• 872621-62-0
• AB00677500-01
• AKOS024617779
• 2,6-difluoro-N-[(5-{[(naphthalen-1-yl)methyl]sulfanyl}-1,3,4-oxadiazol-2-yl)methyl]benzamide

• Inchi： 1S/C21H15F2N3O2S/c22-16-9-4-10-17(23)19(16)20(27)24-11-18-25-26-21(28-18)29-12-14-7-3-6-13-5-1-2-8-15(13)14/h1-10H,11-12H2,(H,24,27)
• InChI Key： PZYDLORRTLBLHJ-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(CNC(C2C(=CC=CC=2F)F)=O)O1)CC1=CC=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 411.08530423g/mol
• Monoisotopic Mass: 411.08530423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 93.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2,6-difluoro-N-(5-{(naphthalen-1-yl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide

Research Brief on 2,6-difluoro-N-(5-{(naphthalen-1-yl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide (CAS: 872621-62-0)

The compound 2,6-difluoro-N-(5-{(naphthalen-1-yl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide (CAS: 872621-62-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the structural uniqueness of this compound, which combines a 1,3,4-oxadiazole core with a naphthalene moiety and a difluorobenzamide group. This combination is believed to contribute to its high binding affinity and selectivity toward specific biological targets. Computational docking studies suggest that the compound may interact with key enzymes involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory agents.

In vitro assays have demonstrated that 2,6-difluoro-N-(5-{(naphthalen-1-yl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), with an IC50 value in the nanomolar range. This finding is particularly significant given the role of COX-2 in chronic inflammation and pain. Furthermore, the compound has shown minimal cytotoxicity in normal cell lines, suggesting a favorable safety profile for further development.

Another area of interest is the compound's potential application in oncology. Preliminary studies indicate that it may inhibit the proliferation of certain cancer cell lines by modulating the activity of protein kinases involved in cell cycle regulation. Researchers are currently exploring its efficacy in combination therapies, particularly with existing chemotherapeutic agents, to enhance treatment outcomes.

The synthesis of 2,6-difluoro-N-(5-{(naphthalen-1-yl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide has also been optimized in recent work. A novel one-pot synthesis method has been reported, which improves yield and reduces the generation of by-products. This advancement is expected to facilitate large-scale production for preclinical and clinical studies.

Despite these promising results, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Additionally, in vivo studies are needed to validate its therapeutic potential and assess any off-target effects. Collaborative efforts between academic and industrial researchers are underway to address these gaps and accelerate the compound's transition into clinical trials.

In conclusion, 2,6-difluoro-N-(5-{(naphthalen-1-yl)methylsulfanyl}-1,3,4-oxadiazol-2-yl)methylbenzamide represents a promising scaffold for the development of novel anti-inflammatory and anticancer agents. Its unique structural features and potent biological activity make it a valuable candidate for further research. Continued exploration of its mechanisms and optimization of its pharmacological properties will be critical to unlocking its full therapeutic potential.